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Introduction

Triallyl trimellitate (TATM) is a trifunctional monomer that serves as a highly effective
crosslinking agent in the synthesis of various polymers. Its unique structure, featuring three
reactive allyl groups, allows for the formation of a dense three-dimensional polymer network.
This network structure significantly enhances the thermal stability, mechanical strength, and
chemical resistance of the resulting materials. TATM is particularly valuable in applications
demanding high performance under extreme conditions, such as in automotive components,
wire and cable insulation, and specialty elastomers. These application notes provide a
comprehensive overview of TATM, including its properties, applications, and detailed protocols
for its use in polymer synthesis.

Chemical and Physical Properties

Triallyl trimellitate is a pale yellow, viscous liquid with a high boiling point and low volatility.[1]
It is soluble in many organic solvents but insoluble in water. The three allyl groups are the key
to its functionality, enabling it to participate in free-radical polymerization and create a robust
crosslinked structure.
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Table 1: Physical and Chemical Properties of Triallyl Trimellitate

Property Value

Molecular Formula C1sH1806

Molecular Weight 330.33 g/mol

Appearance Pale yellow liquid[1]

Density 1.161 g/mL at 25 °C

Refractive Index (n2°/D) 1.525

Boiling Point >200 °C

Solubility Soluble in alcohols, ethers; Insoluble in water[1]

Applications in Polymer Synthesis

Triallyl trimellitate is utilized as a crosslinking co-agent, typically in conjunction with a free-
radical initiator such as an organic peroxide.[1] It is effective in a variety of polymer systems,
including:

» Polyolefins: In polyethylene (PE) and polypropylene (PP), TATM enhances the thermal and
mechanical properties, making them suitable for high-temperature applications.

¢ Polyvinyl Chloride (PVC): Crosslinking PVC with TATM improves its heat resistance,
dimensional stability, and resistance to plasticizer migration.

o Elastomers: In ethylene-propylene-diene monomer (EPDM) and other rubbers, TATM
increases the crosslink density, leading to improved compression set, tensile strength, and
thermal stability.

» Ethylene Vinyl Acetate (EVA): TATM is used to crosslink EVA for applications such as wire
and cable insulation and encapsulants for photovoltaic modules, where it enhances thermal
stability and mechanical properties.
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Impact on Polymer Properties: A Comparative
Overview

While specific quantitative data for TATM is limited in publicly available literature, its
performance can be inferred from studies on structurally similar triallyl crosslinking agents like
triallyl isocyanurate (TAIC). The following table presents representative data on the effect of
TAIC on the properties of High-Density Polyethylene (HDPE), which can be considered
indicative of the potential improvements achievable with TATM.

Table 2: Representative Mechanical and Thermal Properties of Crosslinked HDPE with a
Triallyl Co-agent (TAIC)

Lo Heat Impact
. Crosslinking . Flexural
Formulation Deformation Strength
Degree (%) Strength (MPa)
Temp. (°C) (kdIm?)
Neat HDPE - - - 275
HDPE + 1.5%
) 74.7 65.6 34.13 31.2
Peroxide
HDPE + 1.5%
Peroxide + 1.5% 85.2 78.9 38.75 33.6

TAIC

This data is based on studies with TAIC and should be considered as a predictive guide for the
effects of TATM.

Experimental Protocols

The following protocols provide detailed methodologies for the use of triallyl trimellitate as a
crosslinking agent in various polymer systems. These are intended as a starting point for
research and development, and optimization for specific applications may be required.

Protocol 1: Crosslinking of Low-Density Polyethylene
(LDPE)
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Objective: To enhance the thermal and mechanical properties of LDPE for applications such as
wire and cable insulation.

Materials:

Low-Density Polyethylene (LDPE) resin

o Triallyl Trimellitate (TATM)

o Dicumyl Peroxide (DCP) or other suitable organic peroxide initiator

« Internal mixer (e.g., Brabender or Haake)

o Compression molding press

o Tensile tester

 Differential Scanning Calorimeter (DSC) or Thermogravimetric Analyzer (TGA)

Procedure:

e Drying: Dry the LDPE resin in a vacuum oven at 80°C for 4 hours to remove any moisture.

e Compounding:

o Pre-heat the internal mixer to 120-130°C.

o Add the dried LDPE resin to the mixer and allow it to melt and homogenize for 3-5
minutes.

o In a separate container, prepare a pre-blend of TATM and the peroxide initiator. A typical
starting formulation is 1.5 phr (parts per hundred resin) of TATM and 0.5 phr of DCP.

o Add the TATM/peroxide pre-blend to the molten LDPE in the mixer.

o Mix for an additional 5-7 minutes to ensure homogeneous dispersion of the crosslinking
agents.

e Sample Preparation:
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o Quickly remove the compounded material from the mixer and transfer it to a two-roll mill to

form a sheet.
o Cut the sheet into appropriate sizes for compression molding.
e Curing:

o Pre-heat the compression molding press to the curing temperature, typically 170-180°C for
DCP.

o Place the compounded LDPE sheet into a mold of the desired dimensions.

o Apply a pressure of approximately 10 MPa and maintain for the curing time, which is
typically 10-15 minutes.

o After curing, cool the mold under pressure to below 50°C before removing the crosslinked
LDPE sample.

e Characterization:

o Gel Content: Determine the degree of crosslinking by measuring the insoluble fraction in a
suitable solvent (e.g., boiling xylene) according to ASTM D2765.

o Mechanical Testing: Perform tensile testing according to ASTM D638 to determine tensile
strength, elongation at break, and Young's modulus.

o Thermal Analysis: Use DSC to determine the melting temperature and crystallinity, and
TGA to assess the thermal stability and degradation temperature.
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Workflow for Crosslinking LDPE with TATM.

Protocol 2: Crosslinking of Plasticized Polyvinyl
Chloride (PVC)

Obijective: To improve the thermal stability and reduce plasticizer migration in flexible PVC
formulations.

Materials:

e PVC resin (K-value appropriate for the application)

» Plasticizer (e.g., Di-isononyl phthalate - DINP)

o Thermal stabilizer (e.g., Ca/Zn or organotin stabilizer)
 Triallyl Trimellitate (TATM)

¢ Organic peroxide initiator (e.g., Dicumyl Peroxide - DCP)

o Two-roll mill
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e Compression molding press
Procedure:
e Dry Blending:

o In a high-speed mixer, blend the PVC resin, thermal stabilizer, and plasticizer until a
homogeneous dry blend is obtained.

e Melt Compounding:
o Transfer the dry blend to a heated two-roll mill (typically 150-160°C).
o Masticate the blend until a coherent sheet is formed.

o Add the TATM and peroxide initiator to the molten PVC on the mill. A suggested starting
formulation is 3-5 phr of TATM and 1-2 phr of DCP.

o Continue milling for 5-10 minutes to ensure uniform distribution.

e Curing:

[e]

Sheet off the compounded material from the mill.

o

Place the sheet in a pre-heated compression mold at the curing temperature (e.g., 175-
185°C).

o

Apply a pressure of 10-15 MPa for a curing time of 10-20 minutes.

[¢]

Cool the mold under pressure before demolding.
e Characterization:
o Hardness: Measure the Shore A or D hardness according to ASTM D2240.

o Thermal Stability: Evaluate the thermal stability using TGA to determine the onset of
degradation. Vicat softening temperature (ASTM D1525) can also be measured.
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o Plasticizer Migration: Assess plasticizer migration by measuring weight loss after aging at
elevated temperatures or after contact with a specific solvent or material.
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Logical Flow for PVC Crosslinking with TATM.

Safety and Handling
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Triallyl trimellitate should be handled with care in a well-ventilated area, and appropriate
personal protective equipment (PPE), including gloves and safety glasses, should be worn.[1]
Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.
Store in a cool, dry place away from sources of ignition.

Conclusion

Triallyl trimellitate is a versatile and effective crosslinking agent for a wide range of polymers.
By forming a dense three-dimensional network, it significantly enhances the thermal,
mechanical, and chemical resistance properties of materials. The provided application notes
and protocols offer a solid foundation for researchers and scientists to explore the potential of
TATM in developing advanced polymer materials for demanding applications. Further
optimization of formulations and processing conditions will enable the tailoring of material
properties to meet specific performance requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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